Cas no 1005651-16-0 (N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine)

• Product Name: N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine
• CAS No: 1005651-16-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD04967211
• CID: 3058216
• PubChem ID: 9693424
• Update Time: 2025-11-01

N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• (1E)-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-N-hydroxyethanimine
• N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine
• 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-ethanone oxime
• AKOS000305964
• 1-(1-ethyl-3-methylpyrazol-4-yl)-1-(hydroxyimino)ethane
• STK312179
• 1-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-ethanoneoxime
• 1005651-16-0
• 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanoneoxime
• EN300-256830
• 1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-1-ETHANONE OXIME
• (NE)-N-[1-(1-ethyl-3-methylpyrazol-4-yl)ethylidene]hydroxylamine

• MDL： MFCD04967211
• Inchi： 1S/C8H13N3O/c1-4-11-5-8(6(2)9-11)7(3)10-12/h5,12H,4H2,1-3H3/b10-7+
• InChI Key： FQLDKBZQXIEXLY-JXMROGBWSA-N
• SMILES： O/N=C(\C)/C1=CN(CC)N=C1C

Computed Properties

• Exact Mass: 167.105862047Da
• Monoisotopic Mass: 167.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Additional information on N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine

Recent Advances in the Study of N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine (CAS: 1005651-16-0)

The compound N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine (CAS: 1005651-16-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine, which contribute to its ability to interact with specific biological targets. The compound's pyrazole moiety, in particular, has been identified as a critical pharmacophore, enabling it to modulate various enzymatic pathways. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated promising results regarding the compound's pharmacological properties. For instance, it has shown inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer. However, further preclinical studies are required to fully understand its mechanism of action and optimize its therapeutic efficacy.

One of the key challenges in the development of N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine as a therapeutic agent is its pharmacokinetic profile. Recent research has focused on improving its bioavailability and stability through structural modifications and formulation strategies. For example, the incorporation of prodrug approaches has shown promise in enhancing its solubility and absorption.

In addition to its therapeutic potential, this compound has also been explored as a tool in chemical biology. Its ability to selectively label and modify biomolecules makes it a valuable reagent for studying protein-protein interactions and post-translational modifications. Recent advancements in click chemistry have further expanded its utility in this context.

Looking ahead, the continued investigation of N-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine holds great promise for both basic research and drug development. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into tangible therapeutic benefits. Future studies should focus on elucidating its off-target effects and potential toxicity to ensure its safety and efficacy in clinical settings.